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Compound of Interest

Compound Name:
6-Bromo-3-methyl-3,4-dihydro-2H-

1,5-benzodioxepine

CAS No.: 1345471-19-3

Cat. No.: B580398

Get Quote

From Synthetic Scaffolds to CNS and Anti-Infective
Agents
Executive Summary: The Privileged Scaffold Status
Benzodioxepines—specifically the 3,4-dihydro-2H-1,5-benzodioxepine and 2,3-dihydro-1,4-

benzodioxepine isomers—represent a class of "privileged structures" in medicinal chemistry.

Unlike their nitrogen-containing cousins (benzodiazepines), these oxygenated heterocycles

offer unique hydrogen-bond acceptor profiles and lipophilic surface areas that modulate binding

affinity without the sedation often associated with the benzodiazepine core.

The introduction of bromine into this scaffold is not merely for structural diversity; it serves three

critical medicinal chemistry functions:

Metabolic Blocking: Bromination at the C6, C7, or C8 positions obstructs CYP450-mediated

hydroxylation, significantly extending half-life (

).
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-Hole Interactions: The polarizable bromine atom can participate in halogen bonding with
backbone carbonyls in target proteins (e.g., Serotonin 5-HT receptors).

Synthetic Versatility: The aryl bromide serves as a high-fidelity handle for Palladium-

catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), allowing the rapid

generation of "Head-Linker-Tail" libraries.

Structural Architecture & Electronic Properties
Isomeric Considerations
The two primary isomers utilized in drug discovery are distinguished by the position of the

oxygen atoms relative to the benzene fusion.

Isomer Key Characteristic Primary Application

1,4-Benzodioxepine Rigid, boat-like conformation.
Estrogen Receptor (ER)

modulators; Antitumor agents.

1,5-Benzodioxepine
More flexible; "butterfly"

conformation.

CNS ligands (5-HT,

Dopamine); Antitubercular

(BioA) inhibitors.

The Bromine Advantage: Halogen Bonding
In high-affinity ligands, the bromine atom often functions as a "molecular anchor." In 5-HT

receptor docking studies, brominated benzodioxepines have been observed to form halogen
bonds with residues such as Asn 6.55 or backbone carbonyls. This interaction is driven by the
anisotropic electron distribution on the bromine, creating a positive electrostatic potential cap (

-hole) that targets nucleophilic domains in the receptor pocket.

Synthetic Strategies
The synthesis of brominated benzodioxepines generally follows two distinct retrosynthetic logic

trees: Cyclization of Pre-Brominated Precursors (Route A) or Late-Stage Functionalization

(Route B).
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Route A: The Classical Williamson Ether Approach
This is the most robust method for generating multi-gram quantities of the 1,5-benzodioxepine

core.

Protocol: Synthesis of 7-Bromo-3,4-dihydro-2H-1,5-benzodioxepine

Reagents: 4-Bromocatechol (1.0 eq), 1,3-Dibromopropane (1.2 eq), Potassium Carbonate (

, 2.5 eq), Acetone or DMF.

Procedure:

Dissolve 4-bromocatechol in dry acetone (0.2 M).

Add anhydrous

and stir at room temperature for 30 minutes to generate the dianion.

Add 1,3-dibromopropane dropwise.

Reflux the mixture for 12–18 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Workup: Filter off inorganic salts. Concentrate the filtrate. Dissolve residue in DCM, wash

with 1N NaOH (to remove unreacted catechol) and brine.

Purification: Flash column chromatography (SiO2, 0-10% EtOAc in Hexanes).

Yield: Typically 65–75%.

Route B: Ring-Closing Metathesis (RCM)
For more complex substitution patterns, RCM offers a milder alternative, avoiding harsh basic

conditions.

Workflow Visualization:
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Figure 1: Synthetic pathway via Ring-Closing Metathesis (RCM) for constructing the

benzodioxepine core.

Medicinal Chemistry Case Studies
Case Study 1: CNS Agents (Serotonin & Orexin
Modulation)
The 1,5-benzodioxepine moiety is a proven bioisostere for the indole ring found in serotonin.

Target: 5-HT

and 5-HT

Receptors.[1]

Mechanism: The benzodioxepine core acts as the hydrophobic "tail" in "Head-Linker-Tail"

pharmacophores.

Role of Bromine: In derivatives such as 7-bromo-3,4-dihydro-2H-1,5-benzodioxepine, the

bromine atom enhances lipophilicity (LogP), facilitating Blood-Brain Barrier (BBB)

penetration. Furthermore, it serves as a site for Suzuki coupling to attach piperazine "heads"

(e.g., aryl-piperazines), which are critical for receptor affinity.

Data Point: Sulfonyl derivatives of benzodioxepines have shown nanomolar affinity for 5-HT

receptors, with the bromine/halogen substitution pattern dictating selectivity over Dopamine
D2 receptors.

Case Study 2: Antitubercular Agents (BioA Inhibitors)
Target: BioA (DAPA aminotransferase) in Mycobacterium tuberculosis.
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Mechanism: BioA is essential for biotin biosynthesis. Inhibitors must fill a specific

hydrophobic pocket adjacent to the PLP cofactor.

Observation: 1,5-benzodioxepine-7-carboxylic acid derivatives have been identified as

potent inhibitors.

Optimization: The 7-bromo analog allows for the expansion of the molecule into the "solvent

channel" of the enzyme via cross-coupling, improving solubility without sacrificing the

hydrophobic fit of the dioxepine ring.

Case Study 3: Antitumor & Antifungal Activity
Brominated benzodioxepines have shown cytotoxic potential against MCF-7 (breast cancer)

and HepG2 (liver cancer) lines.

Pathway: Modulation of tubulin polymerization and induction of apoptosis.[2]

SAR Insight: The presence of the bromine at the C7 position is often superior to the chloro-

or unsubstituted analogs, likely due to the enhanced halogen bond strength with the tubulin

colchicine-binding site.

Structure-Activity Relationship (SAR) Logic[2]
The following diagram illustrates the decision matrix for optimizing brominated

benzodioxepines.
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Figure 2: SAR optimization strategy for the benzodioxepine scaffold. The C7-Bromine is the

critical pivot point for both metabolic stability and library expansion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b580398?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/28/1/383
https://www.science.gov/topicpages/p/phenyl+mercuric+acetate
https://www.benchchem.com/product/b580398/docs#medicinal-chemistry-applications-of-brominated-benzodioxepines
https://www.benchchem.com/product/b580398/docs#medicinal-chemistry-applications-of-brominated-benzodioxepines
https://www.benchchem.com/product/b580398/docs#medicinal-chemistry-applications-of-brominated-benzodioxepines
https://www.benchchem.com/product/b580398/docs#medicinal-chemistry-applications-of-brominated-benzodioxepines
https://www.benchchem.com/product/b580398?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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